Cas no 313251-71-7 (N-(4-methyl-1,3-benzothiazol-2-yl)propanamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)propanamide
• CAS No: 313251-71-7
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 300944
• PubChem ID: 746872
• Update Time: 2025-10-30

N-(4-methyl-1,3-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(4-methyl-2-benzothiazolyl)-
• Propanamide, N-(4-methyl-2-benzothiazolyl)- (9CI)
• N-(4-Methyl-1,3-benzothiazol-2-yl)propanamide
• 313251-71-7
• Z29809027
• F0012-0153
• AKOS003031072
• N-(4-methylbenzo[d]thiazol-2-yl)propionamide
• N-(4-methyl-1,3-benzothiazol-2-yl)propanamide

• Inchi： 1S/C11H12N2OS/c1-3-9(14)12-11-13-10-7(2)5-4-6-8(10)15-11/h4-6H,3H2,1-2H3,(H,12,13,14)
• InChI Key： KXUFVSRXJGHXRE-UHFFFAOYSA-N
• SMILES： S1C(NC(CC)=O)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 220.06716
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)propanamide

Comprehensive Overview of N-(4-methyl-1,3-benzothiazol-2-yl)propanamide (CAS No. 313251-71-7)

N-(4-methyl-1,3-benzothiazol-2-yl)propanamide (CAS No. 313251-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its molecular scaffold, which is often associated with antimicrobial, anti-inflammatory, and anticancer properties.

The growing interest in N-(4-methyl-1,3-benzothiazol-2-yl)propanamide aligns with current trends in precision medicine and targeted therapy. As the scientific community explores more efficient ways to design drugs with fewer side effects, compounds like this are being scrutinized for their ability to interact with specific biological targets. For instance, its benzothiazole core is structurally similar to several FDA-approved drugs, making it a promising candidate for further investigation. This has led to an increase in searches for "benzothiazole derivatives in drug development" and "CAS 313251-71-7 applications," reflecting its relevance in modern research.

From a synthetic chemistry perspective, N-(4-methyl-1,3-benzothiazol-2-yl)propanamide is often synthesized through condensation reactions involving 2-amino-4-methylbenzothiazole and propionic acid derivatives. Its crystalline structure and solubility profile make it suitable for various analytical techniques, such as X-ray diffraction and NMR spectroscopy. These properties are critical for researchers who frequently search for "how to characterize benzothiazole compounds" or "analytical methods for CAS 313251-71-7."

In the context of green chemistry, there is a rising demand for sustainable synthesis methods for compounds like N-(4-methyl-1,3-benzothiazol-2-yl)propanamide. Researchers are exploring catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact. This aligns with broader industry trends, as evidenced by search queries such as "eco-friendly synthesis of benzothiazole amides." Such innovations not only improve efficiency but also address regulatory concerns about chemical waste.

Another area of interest is the compound's potential role in neuroprotective agents. Recent studies suggest that benzothiazole derivatives may modulate pathways involved in neurodegenerative diseases, sparking searches for "CAS 313251-71-7 and Alzheimer's research." While preliminary, these findings highlight the compound's versatility and its potential to contribute to breakthroughs in central nervous system (CNS) drug development.

In summary, N-(4-methyl-1,3-benzothiazol-2-yl)propanamide (CAS No. 313251-71-7) is a multifaceted compound with significant implications for pharmaceutical research. Its structural features, synthetic accessibility, and potential therapeutic applications make it a subject of ongoing study. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about drug design, sustainable chemistry, and disease treatment.